Benidipine

Specification

• CAS No.: 105979-17-7
• Molecular Formula: C28H31N3O6
• Molecular Weight: 505.6 g/mol
• IUPAC Name: 5-O-[(3R)-1-benzylpiperidin-3-yl] 3-O-methyl (4R)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• Standard InChI: InChI=1S/C28H31N3O6/c1-18-24(27(32)36-3)26(21-11-7-12-22(15-21)31(34)35)25(19(2)29-18)28(33)37-23-13-8-14-30(17-23)16-20-9-5-4-6-10-20/h4-7,9-12,15,23,26,29H,8,13-14,16-17H2,1-3H3/t23-,26-/m1/s1
• Standard InChI Key: QZVNQOLPLYWLHQ-ZEQKJWHPSA-N
• Isomeric SMILES: CC1=C([C@H](C(=C(N1)C)C(=O)O[C@@H]2CCCN(C2)CC3=CC=CC=C3)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)OC
• SMILES: CC1=C(C(C(=C(N1)C)C(=O)OC2CCCN(C2)CC3=CC=CC=C3)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)OC
• Canonical SMILES: CC1=C(C(C(=C(N1)C)C(=O)OC2CCCN(C2)CC3=CC=CC=C3)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)OC
• Melting Point: >193ºC

Introduction

Chemical Properties and Structure

Molecular Identification

Benidipine is a synthetic dihydropyridine derivative with the chemical formula C28H31N3O6. The compound's IUPAC name is O-[(3R)-1-benzylpiperidin-3-yl] 3-O-methyl (4R)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate. It is structurally characterized as 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridine-dicarboxylic acid methyl 1-(phenylmethyl)-3-piperidinyl ester hydrochloride, reflecting its complex molecular architecture which contributes to its specific pharmacological activity.

Physical and Chemical Characteristics

Benidipine has a monoisotopic weight of 505.22128573 and an average molecular weight of 505.571. The compound is identified by several registry numbers, including CAS number 105979-17-7 and DrugBank accession number DB09231. Its chemical structure features a dihydropyridine ring with specific substituents that contribute to its calcium channel blocking activity and vascular selectivity.

Property	Value
Chemical Formula	C28H31N3O6
Average Molecular Weight	505.571
Monoisotopic Weight	505.22128573
CAS Number	105979-17-7
DrugBank Accession Number	DB09231
ATC Code	C08CA15

Pharmacological Profile

Mechanism of Action

Benidipine functions as a triple calcium channel inhibitor, uniquely blocking L, N, and T-type calcium channels. This multi-channel inhibition distinguishes it from many other dihydropyridine calcium channel blockers, which typically affect primarily L-type channels. The compound's mechanism of action involves binding to the dihydropyridine receptor site on calcium channels, inhibiting calcium influx into vascular smooth muscle cells and cardiac myocytes, thereby producing vasodilation and reduced cardiac contractility.

Benidipine exhibits a high affinity for cell membranes at the dihydropyridine binding site, which explains its exceptionally long-lasting pharmacological activity despite its relatively rapid plasma clearance. Additionally, the compound demonstrates vascular selectivity, particularly toward peripheral blood vessels, which contributes to its efficacy in treating hypertension with potentially fewer cardiac side effects compared to some other calcium channel blockers.

Pharmacodynamic Effects

Benidipine effectively reduces both systolic and diastolic blood pressure while typically having minimal effect on heart rate. Clinical evidence indicates that the drug produces significant antihypertensive effects, with studies showing substantial reductions in blood pressure from baseline values. Beyond its primary antihypertensive and anti-anginal effects, research has demonstrated several additional beneficial pharmacodynamic actions of benidipine, including:

• Decreased urinary protein excretion

• Reduced serum triglycerides

• Anti-oxidative activity

• Stimulation of nitric oxide (NO) production

• Suppression of adhesion molecules expression

• Stimulation of osteoblast differentiation

• Suppression of vascular smooth muscle cells and mesangial cells proliferation

• Myocardial protection

The enhancement of nitric oxide production is particularly significant, as it is associated with benidipine's cardioprotective and antiatherosclerotic effects. These pleiotropic effects suggest potential benefits beyond simple blood pressure reduction, possibly contributing to organ protection and cardiovascular risk reduction.

Clinical Applications

Clinical studies have consistently demonstrated benidipine's effectiveness in hypertension management. In one study referenced in the search results, benidipine significantly reduced blood pressure from baseline levels of 170±12mmHg, demonstrating its potent antihypertensive effect. The compound's rapid absorption and long-lasting pharmacological activity contribute to its efficacy in blood pressure control.

Beyond simple blood pressure reduction, benidipine's additional pharmacodynamic effects, including enhanced nitric oxide production and anti-oxidative activity, may provide benefits in terms of vascular protection and end-organ damage prevention. These pleiotropic effects potentially differentiate benidipine from some other antihypertensive agents.